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Cat. No.: B15489629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicyclohexyl sulfide (CAS No. 7133-46-2) is a sulfur-containing organic compound with the

molecular formula C₁₂H₂₂S. It exists as a colorless, oily liquid and is noted for its insolubility in

water.[1] While its primary applications lie in its use as a synthetic intermediate in the

manufacturing of pharmaceuticals and agrochemicals, as a chiral ligand in asymmetric

catalysis, and as a stabilizer in the production of polyvinyl chloride (PVC), it has also been

mentioned as a solvent for a range of organic and pharmaceutical applications.[1] This

document provides a summary of its known properties and general protocols for its potential

use as a solvent, based on available data.

Physicochemical Properties
A compilation of the known physical and chemical properties of dicyclohexyl sulfide is

presented in Table 1. These properties are essential for its evaluation as a potential solvent in

various experimental setups.

Table 1: Physicochemical Properties of Dicyclohexyl Sulfide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15489629?utm_src=pdf-interest
http://www.orgsyn.org/demo.aspx?prep=CV6P0776
http://www.orgsyn.org/demo.aspx?prep=CV6P0776
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 7133-46-2 [1]

Molecular Formula C₁₂H₂₂S [1]

Molecular Weight 198.37 g/mol

Appearance Colorless, oily liquid [1]

Melting Point 9.9 °C [1]

Boiling Point
293.8 - 295.71 °C (at 760

mmHg)
[1]

Density ~0.97 g/cm³

Flash Point 123.1 °C [1]

Refractive Index ~1.5142 [1]

Water Solubility Insoluble [1]

Application as a Solvent: Current Understanding
The use of dicyclohexyl sulfide as a solvent is not extensively documented in scientific

literature. Its high boiling point suggests potential utility in high-temperature reactions.

However, the lack of specific examples and detailed experimental protocols in published

research indicates that it is not a commonly employed solvent in organic synthesis. Its

insolubility in water and likely solubility in organic solutes could make it a candidate for specific

reaction systems where a non-polar, high-boiling medium is required.

Researchers considering dicyclohexyl sulfide as a solvent should perform initial solubility and

reactivity tests for their specific substrates and reagents.

General Experimental Protocol for Use as a Solvent
The following is a general protocol for the use of dicyclohexyl sulfide as a high-boiling, inert

solvent. This protocol is not based on a specific literature precedent for this solvent but rather

on general laboratory practice for handling similar compounds. It is crucial to adapt this
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protocol to the specific requirements of the intended reaction and to conduct a thorough risk

assessment before proceeding.

Objective: To use dicyclohexyl sulfide as a solvent for a chemical reaction.

Materials:

Dicyclohexyl sulfide (ensure purity appropriate for the reaction)

Reactants and reagents for the specific chemical transformation

Appropriate reaction vessel (e.g., round-bottom flask) equipped with a magnetic stirrer or

overhead stirrer

Condenser

Inert gas supply (e.g., nitrogen or argon) and Schlenk line, if the reaction is air or moisture

sensitive

Heating mantle or oil bath with temperature control

Standard laboratory glassware for workup and purification

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves.

Workflow for Solvent Use:
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Preparation of Reaction Setup

Addition of Dicyclohexyl Sulfide

Addition of Reactants

Reaction under Controlled Conditions

Reaction Workup

Product Purification

Analysis of Product

Click to download full resolution via product page

Figure 1. General workflow for utilizing dicyclohexyl sulfide as a solvent in a chemical reaction.

Procedure:

Reaction Setup:

Assemble the reaction glassware, ensuring it is clean and dry. For air/moisture-sensitive

reactions, the glassware should be oven-dried or flame-dried under vacuum and cooled

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15489629?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


under an inert atmosphere.

Equip the reaction flask with a stirrer and a condenser.

Connect the setup to an inert gas line if necessary.

Solvent Addition:

Under the appropriate atmosphere (air or inert gas), add the required volume of

dicyclohexyl sulfide to the reaction flask via a syringe or cannula.

Reactant Addition:

Add the reactants to the flask. Solid reactants can be added directly, while liquid reactants

can be added via syringe. If the reaction is exothermic, consider adding the reactants

portion-wise or at a reduced temperature.

Reaction Conditions:

Commence stirring to ensure a homogeneous mixture.

If heating is required, raise the temperature to the desired setpoint using a heating mantle

or oil bath. The high boiling point of dicyclohexyl sulfide allows for a wide range of reaction

temperatures.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC,

LC-MS).

Workup:

Upon completion, cool the reaction mixture to room temperature.

The workup procedure will be highly dependent on the nature of the reaction products.

Due to the high boiling point and non-polar nature of dicyclohexyl sulfide, its removal may

require vacuum distillation or chromatographic separation. A standard aqueous workup

may be challenging due to its insolubility in water.

Purification:
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Purify the crude product using standard laboratory techniques such as column

chromatography, crystallization, or distillation.

Safety and Handling
Dicyclohexyl sulfide is a chemical that requires careful handling in a laboratory setting.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves when handling this compound.

Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any potential vapors,

especially when heated.

In case of contact:

Skin: May cause skin irritation. In case of contact, wash with plenty of soap and water.

Eyes: May cause serious eye irritation. In case of contact, rinse cautiously with water for

several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of waste dicyclohexyl sulfide and any contaminated materials in

accordance with local, state, and federal regulations.

Conclusion
While dicyclohexyl sulfide possesses physical properties that might suggest its use as a high-

boiling, non-polar solvent, its application in this context is not well-established in the scientific

literature. The information provided here serves as a starting point for researchers who may

wish to explore its potential as a solvent for specific applications. It is imperative that any such

investigation be preceded by a thorough safety review and small-scale feasibility studies. The

lack of documented protocols underscores the need for caution and careful experimental

design when venturing into its use as a solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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